Cas no 2168803-88-9 (Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate
• CAS No: 2168803-88-9
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6110607
• PubChem ID: 145913304
• Update Time: 2025-08-05

Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2168803-88-9
• EN300-7460157
• Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate

• Inchi： 1S/C12H24N2O3/c1-9-7-14(8-10(16-9)5-6-13)11(15)17-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： DUXPNWAYHPWSLH-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(=O)OC(C)(C)C)CC1CCN

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate

Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate (CAS No. 2168803-88-9): A Comprehensive Overview

Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate, identified by the CAS number 2168803-88-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate consists of a morpholine ring substituted with a tert-butyl group at the 1-position, a 2-aminoethyl group at the 2-position, and a methyl group at the 6-position. Additionally, a carboxylate group is attached at the 4-position of the morpholine ring. This specific arrangement of functional groups contributes to the compound's unique chemical properties and biological interactions.

In recent years, there has been growing interest in morpholine derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both basic and acidic functional groups in Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate allows it to interact with various biological targets, making it a promising candidate for further exploration.

One of the most compelling aspects of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate is its potential application in the development of novel therapeutic agents. Research has shown that morpholine derivatives can modulate multiple signaling pathways involved in disease progression. For instance, studies have indicated that certain morpholine compounds can inhibit the activity of kinases, which are enzymes that play a crucial role in cell signaling and proliferation. This makes Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate a particularly interesting compound for further investigation in oncology research.

Additionally, the structural features of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate suggest that it may have applications beyond oncology. For example, its ability to interact with bacterial enzymes has led to investigations into its potential as an antimicrobial agent. Preliminary studies have shown that this compound can disrupt bacterial cell wall synthesis, leading to increased susceptibility to antibiotics. This finding is particularly relevant in the context of rising antibiotic resistance rates worldwide.

The synthesis of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of a suitable morpholine precursor with a tert-butylating agent to introduce the tert-butyl group at the 1-position. Subsequent reactions involve introducing the 2-aminoethyl group and methyl group at their respective positions. Finally, carboxylation is carried out to attach the carboxylate group at the 4-position. Advanced synthetic techniques and analytical methods are employed throughout the synthesis to monitor reaction progress and ensure product integrity.

In terms of pharmacokinetic properties, Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate exhibits promising characteristics for drug development. Studies have shown that morpholine derivatives generally have good oral bioavailability and can be rapidly absorbed into systemic circulation. Additionally, their molecular structure allows for favorable interactions with biological targets, enhancing their therapeutic efficacy. These properties make Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate an attractive candidate for further development as a therapeutic agent.

The potential applications of Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in other areas such as agrochemicals and materials science. For instance, its ability to interact with biological systems suggests that it could be used as an intermediate in the synthesis of novel agrochemicals designed to protect crops from pests and diseases. Similarly, its unique chemical properties make it a candidate for use in advanced materials development.

The future direction of research on Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by helping researchers predict how different modifications to the molecular structure will affect its biological activity. Additionally, preclinical studies will be essential for evaluating its safety and efficacy before moving into human clinical trials.

In conclusion, Tert-butyl 2-(2-aminoethyl)-6-methylmorpholine-4-carboxylate (CAS No. 2168803-88-9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in addressing unmet medical needs.